Cas no 868983-20-4 (N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 868983-20-4
• MF: C₂₀H₂₄N₄O₇S
• MW: 464.492163658142
• CID: 6432662
• PubChem ID: 16825545
• Update Time: 2025-07-02

N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide
• CHEMBL2137085
• F1843-0220
• AKOS024614072
• SMR000806483
• 868983-20-4
• N-{[3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(pyridin-2-yl)methyl]ethanediamide
• MLS001236361
• N-[[3-(3,4-dimethoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-(pyridin-2-ylmethyl)oxamide
• N1-((3-((3,4-dimethoxyphenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide
• Ethanediamide, N1-[[3-[(3,4-dimethoxyphenyl)sulfonyl]-2-oxazolidinyl]methyl]-N2-(2-pyridinylmethyl)-

• Inchi： 1S/C20H24N4O7S/c1-29-16-7-6-15(11-17(16)30-2)32(27,28)24-9-10-31-18(24)13-23-20(26)19(25)22-12-14-5-3-4-8-21-14/h3-8,11,18H,9-10,12-13H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： GOFDOTONLFBKNQ-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C(OC)C(OC)=C2)(=O)=O)CCO1)(=O)C(NCC1=NC=CC=C1)=O

Computed Properties

• Exact Mass: 464.13657029g/mol
• Monoisotopic Mass: 464.13657029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• pka: 11.47±0.46(Predicted)

Additional information on N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide

Comprehensive Analysis of N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide (CAS No. 868983-20-4)

The compound N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide (CAS No. 868983-20-4) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 3,4-dimethoxybenzenesulfonyl group and a pyridin-2-yl moiety, makes it a promising candidate for various applications, including drug development and molecular biology. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key enzymes and receptors.

In recent years, the demand for novel compounds like N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide has surged due to the growing focus on precision medicine and targeted therapies. This compound's oxazolidin-2-ylmethyl core and methylethanediamide tail contribute to its stability and bioavailability, which are critical factors in drug design. Scientists are exploring its potential in addressing unmet medical needs, such as inflammatory diseases and metabolic disorders, aligning with current trends in personalized healthcare.

The synthesis of CAS No. 868983-20-4 involves multi-step organic reactions, including sulfonylation and amidation, to achieve high purity and yield. Its 3,4-dimethoxybenzenesulfonyl group enhances its solubility in polar solvents, while the pyridin-2-yl ring system provides a platform for further functionalization. These characteristics make it a versatile intermediate in medicinal chemistry, particularly in the development of small-molecule inhibitors and agonists. The compound's structural complexity also makes it a subject of interest in computational chemistry, where researchers use molecular docking and simulations to predict its interactions with biological targets.

From an industrial perspective, N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide is valued for its scalability and reproducibility in large-scale production. Manufacturers emphasize strict quality control measures to ensure consistency, as even minor impurities can affect its performance in downstream applications. The compound's stability under various storage conditions further enhances its appeal for long-term research projects and commercial use.

One of the most frequently asked questions about CAS No. 868983-20-4 revolves around its potential therapeutic applications. While preclinical studies have shown promising results, further clinical validation is needed to confirm its efficacy and safety. Researchers are also investigating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to optimize its formulation for human use. These studies are critical for advancing the compound from the lab bench to the clinic.

Another hot topic in the scientific community is the environmental impact of synthetic compounds like N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide. Recent advancements in green chemistry aim to minimize waste and reduce the use of hazardous reagents during its synthesis. Sustainable practices, such as catalytic reactions and solvent recycling, are being adopted to align with global environmental regulations and corporate sustainability goals.

In summary, N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide (CAS No. 868983-20-4) represents a cutting-edge compound with broad potential in pharmaceutical and biochemical research. Its unique structural features, combined with its scalability and therapeutic promise, make it a focal point for scientists and manufacturers alike. As research progresses, this compound may pave the way for innovative treatments and contribute to the advancement of modern medicine.